![molecular formula C22H19N3O2S B2773309 N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide CAS No. 895006-20-9](/img/structure/B2773309.png)
N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide, also known as MBT-2PA, is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has shown promising results in various studies, and its unique structure has led to numerous investigations into its potential applications.
Scientific Research Applications
Medicinal Chemistry and Drug Development
Benzothiazoles have a rich history in medicinal chemistry. Researchers have explored their potential as:
- Anti-cancer agents : Some benzothiazole derivatives exhibit anti-cancer activity by inhibiting tumor growth .
- Anti-bacterial agents : Benzothiazoles have been evaluated for their antibacterial properties, including inhibition of DNA gyraseB .
- Anti-tubercular compounds : Recent synthetic developments have focused on benzothiazole-based anti-tubercular molecules, comparing their inhibitory concentrations with standard reference drugs .
- Anti-inflammatory agents : Benzothiazoles show promise as anti-inflammatory agents .
- Anti-viral agents : Certain derivatives exhibit anti-viral activity .
Green Chemistry and Synthesis
The synthesis of benzothiazoles has been a topic of interest. Researchers have explored green chemistry approaches, including:
- Condensation reactions : Benzothiazoles can be synthesized via condensation of 2-aminobenzenethiol with aldehydes, ketones, acids, or acyl chlorides .
- Cyclization : Thioamide or carbon dioxide (CO₂) can serve as raw materials for cyclization reactions leading to benzothiazole formation .
Biological Activity
Benzothiazoles exhibit diverse biological activities:
Mechanism of Action
Target of Action
Benzothiazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial and anti-tubercular properties .
Mode of Action
Benzothiazole derivatives have been reported to exhibit antibacterial activity by interacting with bacterial cell membranes, leading to cell death . In the context of anti-tubercular activity, benzothiazole derivatives have been found to inhibit the growth of Mycobacterium tuberculosis .
Biochemical Pathways
It is known that benzothiazole derivatives can interfere with various bacterial processes, leading to their antibacterial effects . In the case of anti-tubercular activity, these compounds may interfere with the essential biochemical pathways of Mycobacterium tuberculosis .
Result of Action
Based on the known activities of benzothiazole derivatives, it can be inferred that this compound may lead to bacterial cell death through its antibacterial activity , and inhibit the growth of Mycobacterium tuberculosis through its anti-tubercular activity .
properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O2S/c1-27-18-10-5-11-19-21(18)24-22(28-19)25(15-17-9-6-12-23-14-17)20(26)13-16-7-3-2-4-8-16/h2-12,14H,13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGMVSMQEZKWJHD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzo[d]thiazol-2-yl)-2-phenyl-N-(pyridin-3-ylmethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.